Cas no 2679949-64-3 ((1S)-N-cyclopentyl-1-phenylethane-1-sulfonamide)

• Product Name: (1S)-N-cyclopentyl-1-phenylethane-1-sulfonamide
• CAS No: 2679949-64-3
• MF: C₁₃H₁₉NO₂S
• MW: 253.360462427139
• CID: 5849781
• PubChem ID: 165935803
• Update Time: 2025-10-30

(1S)-N-cyclopentyl-1-phenylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2679949-64-3
• EN300-27754119
• (1S)-N-cyclopentyl-1-phenylethane-1-sulfonamide

• Inchi： 1S/C13H19NO2S/c1-11(12-7-3-2-4-8-12)17(15,16)14-13-9-5-6-10-13/h2-4,7-8,11,13-14H,5-6,9-10H2,1H3/t11-/m0/s1
• InChI Key： RRUYADRNPLDFQO-NSHDSACASA-N
• SMILES： S([C@@H](C)C1C=CC=CC=1)(NC1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 253.11365002g/mol
• Monoisotopic Mass: 253.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.6Ų

Additional information on (1S)-N-cyclopentyl-1-phenylethane-1-sulfonamide

(1S)-N-cyclopentyl-1-phenylethane-1-sulfonamide (CAS No. 2679949-64-3): A Comprehensive Overview

(1S)-N-cyclopentyl-1-phenylethane-1-sulfonamide (CAS No. 2679949-64-3) is a chiral sulfonamide compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopentyl group and a phenyl-substituted ethane sulfonamide moiety. The chiral center at the 1-position of the ethane backbone imparts enantiomeric specificity, making it a valuable candidate for various biological and therapeutic applications.

The synthesis of (1S)-N-cyclopentyl-1-phenylethane-1-sulfonamide involves several sophisticated steps, including the asymmetric synthesis of the chiral center and the formation of the sulfonamide functional group. Recent advancements in catalytic asymmetric synthesis have significantly improved the yield and enantiomeric purity of this compound, making it more accessible for large-scale production and further research.

In terms of its physical and chemical properties, (1S)-N-cyclopentyl-1-phenylethane-1-sulfonamide is a white crystalline solid with a melting point of approximately 125°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). The compound's solubility in water is limited, which can be advantageous for certain pharmaceutical formulations where controlled release is desired.

The biological activity of (1S)-N-cyclopentyl-1-phenylethane-1-sulfonamide has been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action involves the inhibition of key inflammatory mediators, including cytokines and chemokines, which are crucial in the pathogenesis of these conditions.

Additionally, (1S)-N-cyclopentyl-1-phenylethane-1-sulfonamide has demonstrated neuroprotective effects in preclinical studies. It has been shown to reduce oxidative stress and protect neuronal cells from damage induced by various toxic agents. These findings suggest that the compound may have potential applications in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of (1S)-N-cyclopentyl-1-phenylethane-1-sulfonamide has also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing in animal models. This makes it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of (1S)-N-cyclopentyl-1-phenylethane-1-sulfonamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. Phase II trials are expected to provide more detailed insights into its therapeutic potential for specific indications.

In conclusion, (1S)-N-cyclopentyl-1-phenylethane-1-sulfonamide (CAS No. 2679949-64-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological activity and pharmacokinetic properties, make it an exciting candidate for further development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its potential use in clinical settings.